Cas no 1803787-23-6 (3,4-Difluoro-5-nitrobenzyl chloride)

• Product Name: 3,4-Difluoro-5-nitrobenzyl chloride
• CAS No: 1803787-23-6
• MF: C₇H₄ClF₂NO₂
• MW: 207.561967849731
• CID: 4705774
• Update Time: 2025-11-05

3,4-Difluoro-5-nitrobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,4-Difluoro-5-nitrobenzyl chloride

• Inchi： 1S/C7H4ClF2NO2/c8-3-4-1-5(9)7(10)6(2-4)11(12)13/h1-2H,3H2
• InChI Key： OETQAJLPAOECFD-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(=C(C=1)[N+](=O)[O-])F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 199
• Topological Polar Surface Area: 45.8

Additional information on 3,4-Difluoro-5-nitrobenzyl chloride

3,4-Difluoro-5-Nitrobenzyl Chloride: A Comprehensive Overview

The compound 3,4-Difluoro-5-Nitrobenzyl Chloride (CAS No. 1803787-23-6) is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a benzyl group substituted with two fluorine atoms at the 3 and 4 positions and a nitro group at the 5 position. The presence of these substituents imparts distinct chemical properties, making it a valuable molecule in research and industrial settings.

3,4-Difluoro-5-Nitrobenzyl Chloride belongs to the class of aryl chlorides, which are widely used as intermediates in organic synthesis. The fluorine atoms at the 3 and 4 positions contribute to the molecule's electronic properties, enhancing its reactivity in certain reactions. Additionally, the nitro group at the 5 position introduces strong electron-withdrawing effects, further modulating the compound's chemical behavior. This combination of substituents makes 3,4-Difluoro-5-Nitrobenzyl Chloride a versatile building block in the synthesis of complex organic molecules.

Recent studies have highlighted the potential of 3,4-Difluoro-5-Nitrobenzyl Chloride in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-cancer and anti-inflammatory properties. The compound's ability to undergo various nucleophilic substitutions and coupling reactions has made it a valuable tool in medicinal chemistry.

In terms of synthesis, 3,4-Difluoro-5-Nitrobenzyl Chloride can be prepared through a variety of methods, including nucleophilic aromatic substitution and electrophilic substitution reactions. These methods often involve the use of fluorinating agents and nitration techniques to introduce the desired substituents onto the benzene ring. The choice of synthesis pathway depends on the specific requirements of the target molecule and the availability of starting materials.

The physical properties of 3,4-Difluoro-5-Nitrobenzyl Chloride are also noteworthy. It is typically a crystalline solid with a melting point around 120°C. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various organic reaction conditions, including refluxing solvents and high-pressure environments.

From an environmental perspective, 3,4-Difluoro-5-Nitrobenzyl Chloride has been studied for its biodegradability and potential impact on ecosystems. Research indicates that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in natural environments. However, further studies are required to fully understand its environmental fate and potential risks.

In conclusion, 3,4-Difluoro-5-Nitrobenzyl Chloride (CAS No. 1803787-23-6) is a versatile and valuable compound with wide-ranging applications in organic synthesis and drug discovery. Its unique structure and chemical properties make it an essential tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its potential uses and environmental behavior, this compound is likely to remain an important focus in chemical research for years to come.